Cas no 2228960-53-8 (2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine
• CAS No: 2228960-53-8
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 5866077
• PubChem ID: 165678451
• Update Time: 2025-08-05

2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine
• 2228960-53-8
• EN300-1943511

• Inchi： 1S/C11H11F3N2/c1-16-5-4-7-2-3-8(6-9(7)16)10(15)11(12,13)14/h2-6,10H,15H2,1H3
• InChI Key： FRWGLUHIEGALHK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2C=CN(C)C=2C=1)N)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine (CAS No. 2228960-53-8)

2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228960-53-8, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and an indole moiety imparts distinct electronic and steric properties, which can be leveraged to modulate biological activity.

The indole core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system can interact with biological targets in multiple ways, including through hydrogen bonding and π-stacking interactions. In particular, derivatives of indole have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The introduction of a methyl group at the 1-position of the indole ring further enhances the compound's complexity and diversity, allowing for fine-tuned pharmacological effects.

The fluorine substituents at the 2,2,2-position of the ethyl chain in 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine play a crucial role in determining its chemical behavior. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, electron-withdrawing fluorine atoms can increase the electrophilicity of certain functional groups, while fluorine atoms at aromatic positions can enhance binding interactions through π-cation interactions. These properties make fluorinated compounds particularly attractive for developing drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the combination of an indole moiety with fluorinated alkyl chains can lead to novel pharmacophores with enhanced binding affinity to target proteins. For example, computational studies on related compounds suggest that the presence of a trifluoromethyl group can improve binding interactions by increasing hydrophobicity and reducing conformational flexibility. This insight has guided the design of 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine as a potential lead compound for further optimization.

In vitro studies have begun to explore the biological activity of 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine. Initial experiments have revealed promising results in terms of interaction with specific enzymes and receptors. The compound's ability to bind to certain protein targets suggests its potential as an inhibitor or modulator of key biological pathways. Additionally, its structural features may contribute to reduced toxicity compared to traditional scaffolds due to improved metabolic stability and reduced off-target effects.

The synthesis of 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the indole core and introducing fluorine substituents efficiently. These advances have not only improved yield but also allowed for greater control over stereochemistry, which is critical for biological activity.

The pharmaceutical industry is increasingly interested in developing drugs based on fluorinated indole derivatives due to their potential therapeutic benefits. Several clinical trials are underway evaluating compounds with similar structures for treating various diseases. The results from these trials are expected to provide valuable insights into the efficacy and safety profiles of 2,2,2-trifluoro-1-(1-methyl-1H-indol-6-y]ethan-l-am ine, paving the way for its potential use in future drug formulations.

Future research directions for CAS No. 2228960 -53 -8 include further optimization of its chemical structure to enhance bioavailability and target specificity. Additionally, exploring its potential applications in drug development will be a key focus area. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic solutions.

In conclusion, 22 ,22 ,22 -trifluoro-l -(l -methyl-l H -indol -6 y l )ethan-l-am ine represents a fascinating compound with significant potential in medicinal chemistry . Its unique structural features , combined with promising preliminary biological data , make it an exciting candidate for further exploration . As research continues , we can expect new insights into its therapeutic applications , contributing to advancements in drug discovery and development .